2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(piperidin-1-yl)ethanone

• IUPAC Name: 2-[[5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-1-piperidin-1-ylethanone
• InChI: InChI=1S/C24H25N5O2S/c1-31-18-9-7-8-17(14-18)29-23(20-15-25-21-11-4-3-10-19(20)21)26-27-24(29)32-16-22(30)28-12-5-2-6-13-28/h3-4,7-11,14-15,25H,2,5-6,12-13,16H2,1H3
• InChI Key: GEGSUQAUUKRBOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=C2SCC(=O)N3CCCCC3)C4=CNC5=CC=CC=C54
• Molecular Formula: C24H25N5O2S
• Molecular Weight: 447.6 g/mol

Description

2-((5-(1H-indol-3-yl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C24H25N5O2S and its molecular weight is 447.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Compounds related to the specified chemical structure have been synthesized and evaluated for their anti-inflammatory activity. For instance, the synthesis of derivatives exhibiting anti-inflammatory properties has been reported, indicating the potential therapeutic applications of these compounds in treating inflammation-related conditions (Labanauskas et al., 2004).

Antimicrobial and Antifungal Activities

Several studies have synthesized novel derivatives to assess their antimicrobial and antifungal activities. For example, new 1,2,4-triazole derivatives have been shown to possess good or moderate activities against various microorganisms, highlighting their potential as antimicrobial and antifungal agents (Bektaş et al., 2007).

Anticancer Activity

Research has also focused on the anticancer activity of derivatives, with some compounds showing promising results against specific cancer cell lines. This suggests potential applications in cancer therapy and the development of new anticancer agents (Tumosienė et al., 2020).

Wound Healing Potential

The wound-healing potential of certain derivatives has been evaluated in vivo, showing significant effects in treated groups. This indicates the compound's relevance in promoting wound healing and tissue regeneration (Vinaya et al., 2009).